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Compound Name:
dihydrolactocerebroside

Cat. No.: B091782

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Stearoyl-DL-dihydrolactocerebroside is a synthetic glycosphingolipid that plays a
significant role in various biological processes. As a derivative of lactocerebroside, it is a key
component in the study of lipid metabolism and signaling pathways. This document provides
detailed protocols for the preparation of N-Stearoyl-DL-dihydrolactocerebroside stock
solutions for use in a range of research applications, from in vitro enzyme assays to cell-based
studies.

Applications

N-Stearoyl-DL-dihydrolactocerebroside is a valuable tool for investigating the enzymes
involved in sphingolipid metabolism, such as ceramidases (e.g., N-acylsphingosine
amidohydrolase). These enzymes are crucial in regulating the balance between pro-apoptotic
ceramides and pro-survival sphingosine-1-phosphate. Dysregulation of this balance has been
implicated in a variety of human diseases, including neurodegenerative disorders like
Alzheimer's disease, as well as in cancer biology and inflammatory responses.[1][2][3]

Potential research applications include:
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e Enzyme kinetics studies: Serving as a substrate for ceramidases to determine enzyme
activity and inhibition.

o Cell-based assays: Investigating the cellular effects of modulating sphingolipid pathways.

e Drug discovery: Screening for novel inhibitors or activators of enzymes involved in
glycosphingolipid metabolism.

» Model membrane studies: Incorporation into artificial membranes to study lipid-protein
interactions and membrane properties.

Product Information

Property Value

Chemical Name N-Stearoyl-DL-dihydrolactocerebroside
CAS Number 15373-20-3

Molecular Formula CasH93NO13

Molecular Weight 892.25 g/mol

Appearance White to off-white solid

Stock Solution Preparation

The following tables provide the required volumes to prepare stock solutions of varying
concentrations. It is recommended to use a solvent system of chloroform:methanol (2:1, v/v) for
initial solubilization. For applications in cell culture, subsequent dilution into a biocompatible
solvent system may be necessary.

Table 1: Preparation of Stock Solutions from 1 mg of N-Stearoyl-DL-dihydrolactocerebroside

Target Concentration Volume of Solvent to Add
1 mM 1.1208 mL

5 mM 224.2 uL

10 mM 112.1 pL
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Table 2: Preparation of Stock Solutions from 5 mg of N-Stearoyl-DL-dihydrolactocerebroside

Target Concentration Volume of Solvent to Add
1mM 5.6038 mL

5 mM 1.1208 mL

10 mM 560.4 pL

Table 3: Preparation of Stock Solutions from 10 mg of N-Stearoyl-DL-
dihydrolactocerebroside

Target Concentration Volume of Solvent to Add
1mM 11.2076 mL

5 mM 2.2415 mL

10 mM 1.1208 mL

Experimental Protocols
Protocol 1: Standard Stock Solution Preparation

This protocol details the preparation of a 10 mM stock solution in a chloroform:methanol
solvent system.

Materials:

N-Stearoyl-DL-dihydrolactocerebroside

Chloroform, anhydrous

Methanol, anhydrous

Glass vial with a Teflon-lined cap

Pipettors and sterile tips
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o Vortex mixer

» Water bath sonicator

Procedure:

» Weigh the desired amount of N-Stearoyl-DL-dihydrolactocerebroside in a clean glass vial.
e Prepare the chloroform:methanol (2:1, v/v) solvent mixture.

e Add the calculated volume of the solvent mixture to the vial containing the lipid.

o Cap the vial tightly and vortex briefly to mix.

 To aid dissolution, warm the vial to 37°C for 5-10 minutes.

» Sonicate the solution in a water bath sonicator for 5-10 minutes, or until the solution is clear.

 Visually inspect the solution to ensure complete dissolution.

Protocol 2: Preparation for Cell Culture Applications

For cell-based assays, it is crucial to minimize solvent toxicity. This protocol describes a
method for preparing the lipid for introduction into aqueous cell culture media.

Materials:

e 10 mM N-Stearoyl-DL-dihydrolactocerebroside stock solution in chloroform:methanol
» Ethanol, absolute

e Dodecane

o Sterile microcentrifuge tubes

» Nitrogen gas stream

o Heater block or water bath
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Procedure:

In a sterile microcentrifuge tube, aliquot the desired amount of the 10 mM stock solution.

o Evaporate the chloroform:methanol solvent under a gentle stream of nitrogen gas. Ensure all
solvent is removed, leaving a thin lipid film.

o Prepare a fresh solution of ethanol:dodecane (98:2, v/v).

e Add the appropriate volume of the ethanol:dodecane mixture to the dried lipid to achieve the
desired final concentration.

» Vortex thoroughly to dissolve the lipid film.

e This solution can then be added to cell culture media. It is important to perform vehicle
controls to assess the effect of the ethanol:dodecane solvent on the cells.

Storage and Handling

Storage of Solid Compound: Store the solid N-Stearoyl-DL-dihydrolactocerebroside at
-20°C.

Storage of Stock Solutions:

e For long-term storage (up to 6 months), aliquot the stock solution into small, single-use vials
and store at -80°C.

e For short-term storage (up to 1 month), store at -20°C.

» Avoid repeated freeze-thaw cycles.

Handling:

+ N-Stearoyl-DL-dihydrolactocerebroside should be handled in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses.
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o Refer to the Safety Data Sheet (SDS) for complete safety information.

Visualized Workflows

Protocol 1: Standard Stock Solution

[ Weigh Compound j
;
[Add Chloroform:Methanol (2:1) j
[ Warm to 37°C j
[ Store at -20°C or -80°C j

Click to download full resolution via product page

Caption: Workflow for Standard Stock Solution Preparation.
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Protocol 2: Preparation for Cell Culture

Aliquot Stock Solution

Dry Under Nitrogen

Add Ethanol:Dodecane (98:2)

'
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l

Add to Cell Culture Media

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrolactocerebroside-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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